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Compound of Interest

Compound Name: Ethyl 2,3-dicyanopropionate

Cat. No.: B024328 Get Quote

Introduction

Ethyl 2,3-dicyanopropionate (CAS No. 40497-11-8) is a key intermediate in the synthesis of

various agrochemicals, most notably the phenylpyrazole insecticide, Fipronil.[1][2][3] The

synthesis of Ethyl 2,3-dicyanopropionate often results in a crude product that is a red or buff-

colored oil, which requires purification to achieve the high purity (≥98-99%) necessary for

subsequent synthetic steps.[4][5] Vacuum distillation is the standard and most effective method

for purifying this compound, taking advantage of its relatively high boiling point and thermal

stability under reduced pressure.

This application note provides a detailed protocol for the purification of Ethyl 2,3-
dicyanopropionate by vacuum distillation, intended for researchers, scientists, and drug

development professionals.

Physicochemical Properties

A summary of the relevant physicochemical properties of Ethyl 2,3-dicyanopropionate is

presented in the table below. Understanding these properties is crucial for designing an

effective distillation protocol.
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Property Value Reference

Molecular Formula C₇H₈N₂O₂ [6]

Molecular Weight 152.15 g/mol [1]

Appearance
Colorless to light yellow oily

liquid
[1][3]

Boiling Point

132-136 °C @ 0.5 mmHg120-

135 °C @ 133.3 Pa (~1

mmHg)140 °C @ 0.1 kPa

(~0.75 mmHg)125-128 °C @

1-2 mmHg

[1][3][4]

Solubility

Soluble in chloroform,

methanol, ether, and ethyl

acetate. Insoluble in water.

[3][6]

Storage

Store in a cool, dark, and dry

place in a tightly sealed

container.

Experimental Protocol

1. Pre-distillation Preparation of Crude Ethyl 2,3-dicyanopropionate

Prior to distillation, the crude Ethyl 2,3-dicyanopropionate must be properly prepared to

remove residual solvents and aqueous impurities. The synthesis of this compound typically

involves a reaction in a solvent such as ethanol or dimethyl sulfoxide (DMSO), followed by an

aqueous workup and extraction with a solvent like dichloromethane.[2][4][5][7]

Solvent Removal: The crude product, typically dissolved in an extraction solvent (e.g.,

dichloromethane), should be concentrated on a rotary evaporator to remove the bulk of the

solvent.

Drying: The resulting oil should be thoroughly dried to remove any residual water, which can

interfere with the distillation process. This can be achieved by drying over an anhydrous
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drying agent like magnesium sulfate (MgSO₄) or by azeotropic distillation with a suitable

solvent if necessary.

2. Vacuum Distillation Setup

A standard short-path distillation apparatus is generally sufficient for the purification of Ethyl
2,3-dicyanopropionate. For higher purity, a fractional distillation column (e.g., Vigreux) can be

employed.

Apparatus:

Round-bottom flask (distilling flask)

Short-path distillation head with a condenser and collection flask(s)

Thermometer and adapter

Heating mantle with a stirrer

Vacuum pump with a cold trap

Manometer for pressure monitoring

3. Distillation Procedure

Charging the Flask: The dry, crude Ethyl 2,3-dicyanopropionate is placed into the distilling

flask along with a magnetic stir bar. The flask should not be filled to more than two-thirds of

its volume.

Assembling the Apparatus: The distillation apparatus is assembled, ensuring all joints are

properly sealed with vacuum grease.

Evacuation: The system is slowly evacuated to the desired pressure (e.g., 0.5-2 mmHg). A

cold trap (e.g., liquid nitrogen or dry ice/acetone) should be used to protect the vacuum

pump.

Heating and Distillation: The distilling flask is gently heated while stirring. The temperature is

gradually increased until the product begins to distill. A forerun, which may contain residual
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solvents or lower-boiling impurities, should be collected in a separate receiving flask and

discarded.

Collecting the Main Fraction: The main fraction of pure Ethyl 2,3-dicyanopropionate is

collected at the appropriate boiling temperature and pressure, as indicated in the table

above. The distilled product should be a colorless to light yellow liquid.

Shutdown: Once the distillation is complete, the heating is discontinued, and the apparatus is

allowed to cool to room temperature before the vacuum is slowly released.

4. Post-distillation Handling and Storage

The purified Ethyl 2,3-dicyanopropionate should be stored in a tightly sealed container in a

cool, dark, and dry place to prevent degradation.

Experimental Workflow Diagram
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Caption: Workflow for the purification of Ethyl 2,3-dicyanopropionate.
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Safety Precautions

Ethyl 2,3-dicyanopropionate should be handled in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat,

should be worn at all times.

Care should be taken when working with vacuum systems to avoid implosion.

The synthesis of Ethyl 2,3-dicyanopropionate often involves highly toxic reagents such as

potassium or sodium cyanide, and appropriate safety measures must be taken during the

synthesis and handling of the crude product.

Expected Results

Following this protocol, a purity of ≥98-99% for the distilled Ethyl 2,3-dicyanopropionate can

be expected.[1][5] The final product should be a colorless to light yellow oily liquid.[1] The yield

will depend on the purity of the crude material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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by-distillation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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